Cas no 2703772-21-6 (1-{5-Bromo-2-[(oxolan-3-yl)methoxy]phenyl}-1,3-diazinane-2,4-dione)

• Product Name: 1-{5-Bromo-2-[(oxolan-3-yl)methoxy]phenyl}-1,3-diazinane-2,4-dione
• CAS No: 2703772-21-6
• MF: C₁₅H₁₇BrN₂O₄
• MW: 369.210483312607
• CID: 5615378
• PubChem ID: 165945066
• Update Time: 2025-07-17

1-{5-Bromo-2-[(oxolan-3-yl)methoxy]phenyl}-1,3-diazinane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 2703772-21-6
• EN300-33342091
• 1-{5-bromo-2-[(oxolan-3-yl)methoxy]phenyl}-1,3-diazinane-2,4-dione
• 1-{5-Bromo-2-[(oxolan-3-yl)methoxy]phenyl}-1,3-diazinane-2,4-dione

• Inchi： 1S/C15H17BrN2O4/c16-11-1-2-13(22-9-10-4-6-21-8-10)12(7-11)18-5-3-14(19)17-15(18)20/h1-2,7,10H,3-6,8-9H2,(H,17,19,20)
• InChI Key： WKFRCVAMWOKKQC-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1)N1C(NC(CC1)=O)=O)OCC1COCC1

Computed Properties

• Exact Mass: 368.03717g/mol
• Monoisotopic Mass: 368.03717g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 67.9Ų

Additional information on 1-{5-Bromo-2-[(oxolan-3-yl)methoxy]phenyl}-1,3-diazinane-2,4-dione

Comprehensive Analysis of 1-{5-Bromo-2-[(oxolan-3-yl)methoxy]phenyl}-1,3-diazinane-2,4-dione (CAS No. 2703772-21-6)

The compound 1-{5-Bromo-2-[(oxolan-3-yl)methoxy]phenyl}-1,3-diazinane-2,4-dione (CAS No. 2703772-21-6) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. With its unique structural features, including a brominated phenyl ring and a diazinane-2,4-dione core, this molecule is being explored for its potential applications in drug discovery and development. Researchers are particularly interested in its bioactive properties, which may contribute to novel therapeutic pathways.

In recent years, the demand for small-molecule inhibitors and targeted therapies has surged, driven by advancements in precision medicine. The 1-{5-Bromo-2-[(oxolan-3-yl)methoxy]phenyl}-1,3-diazinane-2,4-dione structure aligns with this trend, as its oxolan-3-yl methoxy moiety offers potential for enhanced binding affinity to specific biological targets. This has led to increased searches for CAS 2703772-21-6 suppliers and synthetic protocols, reflecting its growing relevance in the scientific community.

From a synthetic chemistry perspective, the preparation of 1-{5-Bromo-2-[(oxolan-3-yl)methoxy]phenyl}-1,3-diazinane-2,4-dione involves multi-step organic transformations, including bromination, etherification, and cyclization reactions. The presence of the 5-bromo substituent on the phenyl ring introduces opportunities for further functionalization, making it a versatile intermediate in medicinal chemistry. Laboratories focusing on heterocyclic compounds and pharmacophore design often prioritize this molecule due to its modular architecture.

The pharmacological potential of CAS 2703772-21-6 is another area of intense investigation. Preliminary studies suggest that its diazinane-2,4-dione scaffold may interact with enzymes involved in inflammatory or metabolic pathways. This has sparked interest in its potential as a lead compound for treating chronic diseases, a topic frequently searched in AI-driven drug discovery platforms. Researchers are also exploring its structure-activity relationships (SAR) to optimize efficacy and reduce off-target effects.

In the context of green chemistry, the synthesis and application of 1-{5-Bromo-2-[(oxolan-3-yl)methoxy]phenyl}-1,3-diazinane-2,4-dione are being evaluated for sustainability. Questions about eco-friendly solvents and catalytic methods for its production are common in academic forums, highlighting the intersection of environmental concerns and synthetic innovation. The compound’s oxolan-3-yl group, in particular, is noted for its potential to improve solubility and reduce toxicity, aligning with the principles of benign-by-design chemistry.

Analytical characterization of 2703772-21-6 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are critical for confirming the purity and structural integrity of the compound, especially when it is used in high-throughput screening assays. The availability of detailed spectral data for this molecule is often a key consideration for researchers, as evidenced by frequent searches for CAS 2703772-21-6 NMR peaks and HPLC conditions.

Looking ahead, the role of 1-{5-Bromo-2-[(oxolan-3-yl)methoxy]phenyl}-1,3-diazinane-2,4-dione in personalized medicine and combinatorial chemistry is expected to expand. Its compatibility with fragment-based drug design and click chemistry approaches makes it a valuable asset in modern drug development pipelines. As the scientific community continues to uncover its potential, collaborations between academia and industry will likely accelerate its translation into clinical applications.